Cas no 2229565-92-6 (2-azido-2-2-(propan-2-yloxy)phenylethan-1-ol)

• Product Name: 2-azido-2-2-(propan-2-yloxy)phenylethan-1-ol
• CAS No: 2229565-92-6
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 6015874
• PubChem ID: 165641974
• Update Time: 2025-07-18

2-azido-2-2-(propan-2-yloxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-2-(propan-2-yloxy)phenylethan-1-ol
• 2229565-92-6
• 2-azido-2-[2-(propan-2-yloxy)phenyl]ethan-1-ol
• EN300-1760422

• Inchi： 1S/C11H15N3O2/c1-8(2)16-11-6-4-3-5-9(11)10(7-15)13-14-12/h3-6,8,10,15H,7H2,1-2H3
• InChI Key： BOGRVPACNXTMNM-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC=CC=1C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-azido-2-2-(propan-2-yloxy)phenylethan-1-ol

Professional Introduction to Compound with CAS No. 2229565-92-6 and Product Name: 2-azido-2-(propan-2-yloxy)phenylethan-1-ol

The compound with the CAS number 2229565-92-6 and the product name 2-azido-2-(propan-2-yloxy)phenylethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both azido and alkoxy functional groups in its molecular structure imparts distinct chemical properties that make it a versatile intermediate in synthetic chemistry.

Recent research in the domain of organic synthesis has highlighted the utility of azido compounds as key intermediates in the construction of more complex molecules. The azido group (–N₃) is particularly noteworthy for its reactivity, enabling various transformations such as cycloadditions, nucleophilic substitutions, and cross-coupling reactions. In the context of 2-(propan-2-yloxy)phenylethan-1-ol, this reactivity can be leveraged to introduce structural diversity into drug candidates, facilitating the exploration of novel pharmacophores.

The propan-2-yloxy moiety (–OCH₂CH(CH₃)₂) further enhances the compound's synthetic potential by providing a flexible side chain that can be modified through a range of chemical reactions. This side chain not only influences the physicochemical properties of the molecule but also serves as a handle for further functionalization. The combination of these features makes 2-(propan-2-yloxy)phenylethan-1-ol a valuable building block for medicinal chemists seeking to develop new therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. The structural motif present in 2-(propan-2-yloxy)phenylethan-1-ol has been shown to mimic natural products and pharmacologically relevant scaffolds. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways. These studies underscore the importance of functional group diversity in drug design, where subtle modifications can significantly alter biological activity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and chemical biology. The unique electronic properties conferred by the aromatic ring and the azido group make it a candidate for use in photochemical reactions and electrocatalysis. Researchers have demonstrated that derivatives of this compound can participate in photoredox catalysis, enabling efficient transformations under mild conditions. This opens up new avenues for green chemistry approaches, where energy-efficient synthetic methods are increasingly valued.

The synthesis of 2-(propan-2-yloxy)phenylethan-1-ol itself is an intricate process that requires careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the preparation of this intermediate. These techniques not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity, which are critical factors in pharmaceutical development.

Recent advances in computational chemistry have further enhanced our understanding of how this compound behaves under various conditions. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict potential drug-like properties more accurately. Such computational tools are indispensable in modern drug discovery pipelines, enabling rapid screening and optimization of candidate molecules.

The safety profile of 2-(propan-2-yloxy)phenylethan-1-ol is another important consideration. While azido compounds can pose challenges due to their potential instability under certain conditions, rigorous safety protocols ensure that their handling is conducted responsibly. By adhering to established best practices in laboratory safety, researchers can mitigate risks associated with reactive intermediates while harnessing their synthetic utility.

Future research directions for this compound may include exploring its role in prodrug development and nanomedicine. The ability to modify both functional groups offers a pathway to create prodrugs that release active pharmaceutical ingredients under specific physiological conditions. Additionally, encapsulation within nanocarriers could enhance delivery efficiency, making this compound a candidate for targeted therapies.

In conclusion, 2-(propan-2-yloxy)phenylethan-1-ol (CAS No. 2229565-92-6) represents a fascinating example of how structural complexity can be leveraged to create versatile chemical tools for pharmaceutical applications. Its unique combination of functional groups and synthetic accessibility makes it a valuable asset for researchers working on drug discovery and materials science. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicine.